Cas no 139297-40-8 (3-Isoxazolecarboxamide,5-(chloromethyl)-N-(2,6-dimethylphenyl)-)

• Product Name: 3-Isoxazolecarboxamide,5-(chloromethyl)-N-(2,6-dimethylphenyl)-
• CAS No: 139297-40-8
• MF: C₁₃H₁₃ClN₂O₂
• MW: 264.707522153854
• CID: 205340
• PubChem ID: 3071925
• Update Time: 2025-04-19

3-Isoxazolecarboxamide,5-(chloromethyl)-N-(2,6-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxamide,5-(chloromethyl)-N-(2,6-dimethylphenyl)-
• 5-(chloromethyl)-N-(2,6-dimethylphenyl)-2H-1,3-oxazole-3-carboxamide
• 5-(Chloromethyl)-N-(2,6-dimethylphenyl)-3-isoxazolecarboxamide
• 5-(chloromethyl)-N-(2,6-dimethylphenyl)isoxazole-3-carboxamide
• BRN 5817725
• 5-(CHLOROMETHYL)-N-(2,6-DIMETHYLPHENYL)OXAZOLE-3-CARBOXAMIDE
• 3-Isoxazolecarboxamide, 5-(chloromethyl)-N-(2,6-dimethylphenyl)-
• DTXSID30930427
• 139297-40-8
• 5-(chloromethyl)-N-(2,6-dimethylphenyl)-1,2-oxazole-3-carboxamide

• Inchi： 1S/C13H13ClN2O2/c1-8-4-3-5-9(2)12(8)15-13(17)11-6-10(7-14)18-16-11/h3-6H,7H2,1-2H3,(H,15,17)
• InChI Key： UFPWFLYHTMTGNJ-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(NC2C(C)=CC=CC=2C)=O)=NO1

Computed Properties

• Exact Mass: 266.08235
• Monoisotopic Mass: 264.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 41.57